Cas no 1464818-36-7 (2-methyl-4-(4-methyl-1,3-thiazol-5-yl)butan-2-amine)

• Product Name: 2-methyl-4-(4-methyl-1,3-thiazol-5-yl)butan-2-amine
• CAS No: 1464818-36-7
• MF: C₉H₁₆N₂S
• MW: 184.301740646362
• CID: 6364729
• PubChem ID: 65015632
• Update Time: 2025-10-28

2-methyl-4-(4-methyl-1,3-thiazol-5-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(4-methyl-1,3-thiazol-5-yl)butan-2-amine
• EN300-1839148
• AKOS014347682
• 1464818-36-7

• Inchi： 1S/C9H16N2S/c1-7-8(12-6-11-7)4-5-9(2,3)10/h6H,4-5,10H2,1-3H3
• InChI Key： IHLICEXMVIIXCW-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1CCC(C)(C)N

Computed Properties

• Exact Mass: 184.10341969g/mol
• Monoisotopic Mass: 184.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 4,5-disubstituted thiazoles

Additional information on 2-methyl-4-(4-methyl-1,3-thiazol-5-yl)butan-2-amine

Professional Introduction to 2-methyl-4-(4-methyl-1,3-thiazol-5-yl)butan-2-amine (CAS No. 1464818-36-7)

2-methyl-4-(4-methyl-1,3-thiazol-5-yl)butan-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 1464818-36-7, has garnered attention due to its structural uniqueness and the promising biological activities it exhibits. The molecule consists of a butanamine backbone substituted with a thiazole ring, which is further modified with a methyl group, contributing to its distinct chemical properties.

The structural framework of 2-methyl-4-(4-methyl-1,3-thiazol-5-yl)butan-2-amine positions it as a valuable candidate for further exploration in drug discovery and development. The presence of the thiazole moiety is particularly noteworthy, as thiazole derivatives are well-documented for their pharmacological significance. Thiazole-based compounds have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties, making this compound a subject of great interest in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The combination of the amine functional group with the thiazole ring in 2-methyl-4-(4-methyl-1,3-thiazol-5-yl)butan-2-amine suggests potential applications in modulating various biological pathways. Specifically, the amine group can engage in hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors.

The compound's potential lies not only in its structural features but also in its chemical reactivity. The methyl groups attached to the thiazole ring and the butanamine backbone influence its solubility and metabolic stability, factors that are critical for drug efficacy and safety. Researchers have been exploring ways to optimize these properties to enhance bioavailability and reduce off-target effects.

One of the most exciting aspects of 2-methyl-4-(4-methyl-1,3-thiazol-5-yl)butan-2-amine is its versatility in serving as a scaffold for drug design. By modifying different parts of the molecule, chemists can generate libraries of derivatives with tailored biological activities. This approach has been successfully employed in high-throughput screening programs to identify lead compounds for further development.

The latest advancements in computational chemistry have further accelerated the process of designing novel molecules like 2-methyl-4-(4-methyl-1,3-thiazol-5-yl)butan-2-amine. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets before conducting expensive wet-lab experiments. This integration of computational methods with traditional synthetic chemistry has significantly reduced the time and cost associated with drug discovery.

In addition to its pharmaceutical applications, 1464818-36-7 may also find utility in other areas such as agrochemicals and material science. The unique chemical properties of this compound make it a promising candidate for developing new formulations that address challenges in these industries.

The synthesis of 2-methyl-4-(4-methyl-1,3-thiazol-5-yl)butan-2-am ine presents both opportunities and challenges. While the availability of starting materials and synthetic routes has improved over time, optimizing yield and purity remains a key focus. Advances in catalytic methods and green chemistry principles are being leveraged to develop more efficient synthetic protocols that minimize waste and energy consumption.

Evaluation of the biological activity of this compound is ongoing, with several research groups investigating its potential as an intermediate or lead compound for various therapeutic indications. Preclinical studies are essential to understand its pharmacokinetic profile, toxicity profile, and mechanism of action. These studies will provide critical data for determining whether this compound progresses into clinical trials.

The regulatory landscape for new pharmaceutical entities continues to evolve, necessitating that compounds like CAS No. 1464818 36 7 undergo rigorous testing to meet safety and efficacy standards. Collaboration between academic institutions, biotechnology companies, and regulatory agencies is essential for ensuring that promising candidates like this one are successfully translated into safe and effective therapies.

In conclusion, 2-methyl 4 (4 methyl 1 3 thiazol 5 yl) butan 2 am ine represents a significant advancement in pharmaceutical chemistry due to its unique structure and potential biological activities. Its exploration by researchers worldwide highlights its importance as a scaffold for drug discovery efforts aimed at addressing unmet medical needs. As our understanding of molecular interactions continues to grow, compounds like this one are poised to play a crucial role in the development of next-generation therapeutics.